3-methyl-N-(5-pyridin-2-yl-1,3,4-oxadiazol-2-yl)benzamide

• IUPAC Name: 3-methyl-N-(5-pyridin-2-yl-1,3,4-oxadiazol-2-yl)benzamide
• InChI: InChI=1S/C15H12N4O2/c1-10-5-4-6-11(9-10)13(20)17-15-19-18-14(21-15)12-7-2-3-8-16-12/h2-9H,1H3,(H,17,19,20)
• InChI Key: KWWCNTICGIAGJU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C(=O)NC2=NN=C(O2)C3=CC=CC=N3
• Molecular Formula: C15H12N4O2
• Molecular Weight: 280.28 g/mol
• CAS No.: 862809-49-2

Description

The compound “3-methyl-N-(5-pyridin-2-yl-1,3,4-oxadiazol-2-yl)benzamide” belongs to the class of organic compounds known as benzamides. These are organic compounds containing a carboxamido substituent attached to a benzene ring.

Molecular Structure Analysis

The molecular structure of similar compounds often involves various functional groups such as amide, pyridine, and oxadiazole. The exact structure of “this compound” would need to be confirmed through techniques such as X-ray crystallography.

Chemical Reactions Analysis

The chemical reactions involving similar compounds often involve the formation of new bonds and the breaking of existing ones. The specific chemical reactions involving “this compound” are not available in the literature I have access to.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds often involve various characteristics such as melting point and NMR data. The specific physical and chemical properties of “this compound” are not available in the literature I have access to.

Mechanism of Action

The mechanism of action of 3-methyl-N-(5-pyridin-2-yl-1,3,4-oxadiazol-2-yl)benzamide is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways involved in the development and progression of diseases. For example, it has been shown to inhibit the activity of histone deacetylases, which are enzymes involved in the regulation of gene expression and have been implicated in the development of cancer and other diseases.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound vary depending on the specific application and experimental conditions. In general, it has been shown to exhibit cytotoxicity against various cancer cell lines, as well as anti-inflammatory and antioxidant activity. In addition, it has been shown to be capable of crossing the blood-brain barrier, suggesting its potential use in the treatment of neurological diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-methyl-N-(5-pyridin-2-yl-1,3,4-oxadiazol-2-yl)benzamide in lab experiments is its relatively simple synthesis method, which allows for easy production and modification of the compound. In addition, its potential applications in various fields make it a versatile tool for researchers. However, its limitations include its relatively low solubility in water, which can make it difficult to use in certain experimental setups.

Future Directions

There are many potential future directions for research on 3-methyl-N-(5-pyridin-2-yl-1,3,4-oxadiazol-2-yl)benzamide. One area of interest is its potential use as a drug candidate for the treatment of various diseases, including cancer and neurological disorders. In addition, further investigation into its mechanism of action and biochemical and physiological effects could provide valuable insights into its potential applications. Finally, the development of more efficient synthesis methods and modifications of the compound could lead to improved properties and expanded applications.

Synthesis Methods

The synthesis of 3-methyl-N-(5-pyridin-2-yl-1,3,4-oxadiazol-2-yl)benzamide involves the reaction of 2-amino-5-methylpyridine with 2-chlorobenzoyl chloride to form 2-(5-methylpyridin-2-yl)benzoic acid. This acid is then reacted with thionyl chloride to form the corresponding acid chloride, which is further reacted with 5-amino-1,3,4-oxadiazole to yield the desired compound.

Scientific Research Applications

3-methyl-N-(5-pyridin-2-yl-1,3,4-oxadiazol-2-yl)benzamide has been extensively studied for its potential applications in various scientific fields. In medicinal chemistry, it has been investigated as a potential drug candidate for the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. In addition, it has been studied for its potential use as a fluorescent probe for the detection of metal ions in biological systems.